Cas no 16427-42-2 (2,2-dimethylpropyl methanesulfonate)

16427-42-2 structure
Product name:2,2-dimethylpropyl methanesulfonate
2,2-dimethylpropyl methanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol,2,2-dimethyl-, 1-methanesulfonate
- 2,2-DIMETHYLPROPYLMETHANESULPHONATE
- 1-iodo-2,2,2-trimethylpropane
- 1-iodo-2,2-dimethyl-propane
- 2,2-Dimethyl-1-iodopropane
- 2,2-dimethylpropyl iodide
- 2,2-dimethylpropyl methanesulfonate
- methanesulfonic acid 2,2-dimethyl-propyl ester
- methanesulfonic acid neopentyl ester
- Methansulfonsaeure-neopentylester
- neopentyl iodide
- neopentyl mesylate
- neopentyl methanesulfonate
- neoPentyl-I
- Propane,1-iodo-2,2-dimethyl
- tert-butylmethyl iodide
- SCHEMBL822934
- AKOS026735629
- 1-Propanol, 2,2-dimethyl-, methanesulfonate
- DTXSID40936930
- 1-Propanol, 2,2-dimethyl-, 1-methanesulfonate
- 2,2-DIMETHYLPROPYLMETHANESULFONATE
- 16427-42-2
- 2,2-Dimethyl-1-propanol methanesulfonate
- EN300-189854
-
- Inchi: InChI=1S/C6H14O3S/c1-6(2,3)5-9-10(4,7)8/h5H2,1-4H3
- InChI Key: KNIBMLHGILXPOS-UHFFFAOYSA-N
- SMILES: CC(COS(=O)(C)=O)(C)C
Computed Properties
- Exact Mass: 165.05900
- Monoisotopic Mass: 166.066365
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 51.8
Experimental Properties
- Color/Form: NA
- Density: 1.072
- Boiling Point: 246.3°C at 760 mmHg
- Flash Point: 102.8°C
- Refractive Index: 1.434
- PSA: 65.58000
- LogP: 2.04860
2,2-dimethylpropyl methanesulfonate Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
2,2-dimethylpropyl methanesulfonate Customs Data
- HS CODE:2904100000
- Customs Data:
China Customs Code:
2904100000Overview:
2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2,2-dimethylpropyl methanesulfonate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-189854-0.1g |
2,2-dimethylpropyl methanesulfonate |
16427-42-2 | 0.1g |
$96.0 | 2023-09-18 | ||
TRC | D590990-250mg |
2,2-dimethylpropyl methanesulfonate |
16427-42-2 | 250mg |
$ 295.00 | 2022-06-05 | ||
Enamine | EN300-189854-0.05g |
2,2-dimethylpropyl methanesulfonate |
16427-42-2 | 0.05g |
$65.0 | 2023-09-18 | ||
Enamine | EN300-189854-5.0g |
2,2-dimethylpropyl methanesulfonate |
16427-42-2 | 5g |
$1033.0 | 2023-05-24 | ||
Enamine | EN300-189854-10.0g |
2,2-dimethylpropyl methanesulfonate |
16427-42-2 | 10g |
$1531.0 | 2023-05-24 | ||
A2B Chem LLC | AA86312-2.5g |
1-Propanol, 2,2-dimethyl-, 1-methanesulfonate |
16427-42-2 | 95% | 2.5g |
$769.00 | 2024-04-20 | |
1PlusChem | 1P001V7S-2.5g |
1-Propanol, 2,2-dimethyl-, 1-methanesulfonate |
16427-42-2 | 95% | 2.5g |
$810.00 | 2025-02-19 | |
1PlusChem | 1P001V7S-5g |
1-Propanol, 2,2-dimethyl-, 1-methanesulfonate |
16427-42-2 | 95% | 5g |
$1183.00 | 2025-02-19 | |
A2B Chem LLC | AA86312-500mg |
1-Propanol, 2,2-dimethyl-, 1-methanesulfonate |
16427-42-2 | 95% | 500mg |
$305.00 | 2024-04-20 | |
A2B Chem LLC | AA86312-5g |
1-Propanol, 2,2-dimethyl-, 1-methanesulfonate |
16427-42-2 | 95% | 5g |
$1123.00 | 2024-04-20 |
2,2-dimethylpropyl methanesulfonate Related Literature
-
Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
-
C. H. Tu,E. M. Woo,G. Lugito RSC Adv., 2017,7, 47614-47618
-
Zesheng An,Qian Qiu,Guangyao Liu Chem. Commun., 2011,47, 12424-12440
-
Mark E. Light,Michael B. Hursthouse,Daniel J. Price Dalton Trans., 2011,40, 2983-2994
-
D. R. Dinsdale,A. J. Lough,M. T. Lemaire Dalton Trans., 2015,44, 11077-11082
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